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CAS No.: 41342-54-5

Cat. No.: B12735099

Get Quote

Application Note: Stability Testing of Carbaldrate
Introduction

Carbaldrate, chemically known as dihydroxyaluminum sodium carbonate, is an antacid used to

neutralize stomach acid.[1] As with any active pharmaceutical ingredient (API), its stability over

time is a critical quality attribute that can affect its safety and efficacy. Stability testing is

therefore essential to establish the shelf-life and appropriate storage conditions for

Carbaldrate. This document outlines the protocol for stability testing of Carbaldrate as a drug

substance, in accordance with the International Council for Harmonisation (ICH) guidelines.

Background

The ICH provides a set of harmonized guidelines for the technical requirements for the

registration of pharmaceuticals for human use. The ICH Q1 series of guidelines, particularly

ICH Q1A(R2), provides a framework for designing stability studies for new drug substances

and products.[2][3] These guidelines define the storage conditions, testing frequencies, and

data requirements for long-term, intermediate, and accelerated stability studies.[4]
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Purpose

The purpose of this protocol is to provide a detailed methodology for conducting stability testing

on Carbaldrate to:

Establish a stable shelf-life for the drug substance.

Determine the recommended storage conditions.

Identify potential degradation products and pathways.

Provide data to support regulatory submissions.

Carbaldrate Stability Testing Protocol (Based on ICH
Q1A(R2))
This protocol is designed for the stability testing of Carbaldrate as a drug substance.

1. Batches to be Tested

A minimum of three primary batches of Carbaldrate should be used for stability studies. These

batches should be manufactured to a minimum of pilot scale using the same synthesis route

and manufacturing process that will be used for production batches. The quality of the material

should be representative of the production-scale material.

2. Container Closure System

The stability studies should be conducted on Carbaldrate packaged in a container closure

system that is the same as or simulates the packaging proposed for storage and distribution.

3. Storage Conditions and Testing Frequency

The following storage conditions and testing frequencies are based on ICH Q1A(R2) guidelines

for a drug substance intended for storage in a temperate climate (Climatic Zone I/II).
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Study Type Storage Condition Minimum Duration Testing Frequency

Long-term
25°C ± 2°C / 60% RH

± 5% RH
12 months

0, 3, 6, 9, 12, 18, 24,

36 months

Intermediate
30°C ± 2°C / 65% RH

± 5% RH
6 months 0, 3, 6 months

Accelerated
40°C ± 2°C / 75% RH

± 5% RH
6 months 0, 3, 6 months

Intermediate studies are to be performed if significant change occurs during the accelerated

stability study. "Significant change" is defined as a failure to meet the acceptance criteria.

4. Stress Testing

Stress testing helps to identify likely degradation products and demonstrate the inherent

stability of the molecule. This is typically carried out on a single batch of the drug substance.[4]

Stress Condition Purpose

Acid Hydrolysis To evaluate stability in acidic conditions.

Base Hydrolysis To evaluate stability in alkaline conditions.

Oxidation
To evaluate susceptibility to oxidative

degradation.

Thermal Degradation To evaluate the effect of high temperature.

Photostability
To evaluate the effect of light exposure as per

ICH Q1B.[5][6]

5. Stability-Indicating Parameters and Analytical Methods

The following tests should be performed at each stability time point. The analytical methods

used must be validated according to ICH Q2(R1) guidelines.[7][8]
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Test Parameter Analytical Method Purpose

Description Visual Inspection

To assess changes in physical

appearance (e.g., color,

clarity).

Identification Infrared (IR) Spectroscopy
To confirm the identity of the

drug substance.

Assay Titrimetry (Acid-base titration)
To quantify the amount of

active ingredient.

Degradation Products
High-Performance Liquid

Chromatography (HPLC)

To detect and quantify any

degradation products.

Water Content Karl Fischer Titration
To determine the moisture

content.

pH pH meter
To measure the pH of a

solution of the substance.

6. Acceptance Criteria

Acceptance criteria should be established based on the data from the initial batches and

justified based on safety and efficacy considerations, as outlined in ICH Q6A.[9][10]

Test Parameter Acceptance Criteria

Description White or almost white powder

Identification
The IR spectrum should be concordant with the

reference spectrum.

Assay 98.0% - 102.0% of the labeled amount

Degradation Products
Individual unknown impurity: ≤ 0.10%Total

impurities: ≤ 0.5%

Water Content Report value

pH 8.0 - 10.0
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Experimental Protocols
1. Assay by Titrimetry

Principle: The assay of Carbaldrate, a basic substance, can be determined by titration with a

standardized acid.

Procedure:

Accurately weigh about 0.5 g of Carbaldrate and dissolve it in 50 mL of distilled water.

Add 2 drops of a suitable indicator (e.g., methyl orange).

Titrate with 0.1 N Hydrochloric Acid until the endpoint is reached (color change from yellow

to red).

Record the volume of titrant used.

Calculate the percentage assay of Carbaldrate.

2. Determination of Degradation Products by HPLC

Principle: A stability-indicating HPLC method is used to separate Carbaldrate from its

potential degradation products.

Procedure:

Mobile Phase: Prepare a suitable mobile phase (e.g., a mixture of a buffer and an organic

solvent).

Standard Preparation: Prepare a standard solution of Carbaldrate of known

concentration.

Sample Preparation: Prepare a sample solution of the Carbaldrate from the stability study

at the same concentration as the standard.

Chromatographic Conditions:
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Column: C18, 4.6 mm x 250 mm, 5 µm

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Detector: UV at a suitable wavelength.

Inject the standard and sample solutions into the chromatograph.

Identify and quantify any degradation products by comparing the chromatograms of the

sample to the standard.
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Caption: Experimental workflow for Carbaldrate stability testing.
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Caption: Logical relationship of ICH stability testing conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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